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Compound of Interest

Compound Name: 5'-Isobromocriptine

Cat. No.: B15289675

5'-Isobromocriptine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5'-lsobromocriptine, an active
pharmaceutical ingredient of significant interest. This document outlines its chemical properties,
mechanism of action, and relevant experimental methodologies, presented in a format tailored
for researchers, scientists, and professionals in drug development.

Quantitative Data Summary

The fundamental physicochemical properties of 5'-lsobromocriptine are summarized in the
table below, providing a quick reference for laboratory use.

Parameter Value Reference
CAS Number 68944-89-8 [1]
Molecular Formula Cs32H40BrNsOs [1]
Molecular Weight 654.61 g/mol [1]

Mechanism of Action: Dopamine D2 Receptor
Agonism
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5'-Isobromocriptine, an isomer of the well-characterized compound bromocriptine, is a potent
dopamine D2 receptor agonist. Its primary pharmacological effect is mediated through the
activation of these receptors, which are G protein-coupled receptors (GPCRS) linked to an
inhibitory G-protein (Gi/0).

The binding of 5'-lIsobromocriptine to the dopamine D2 receptor initiates a signaling cascade
that results in the inhibition of adenylyl cyclase. This enzymatic inhibition leads to a decrease in
the intracellular concentration of the second messenger cyclic AMP (CAMP). The reduction in
cAMP levels subsequently modulates the activity of protein kinase A (PKA) and downstream
signaling pathways, including the regulation of calcium ion channels. This cascade of events is
central to the therapeutic effects of dopamine D2 receptor agonists.

Beyond its primary mechanism, evidence from studies on the closely related bromocriptine
suggests potential neuroprotective effects. These may be mediated through the activation of
the Nrf2-PI13K/Akt signaling pathway, which plays a crucial role in cellular defense against
oxidative stress.

Dopamine D2 Receptor Sighaling Pathway

The following diagram illustrates the signaling pathway initiated by the activation of the
dopamine D2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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